2-Tert-butyl-3-(methylsulfanyl)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Tert-butyl-3-(methylsulfanyl)phenol is a phenolic compound characterized by a tert-butyl group at the 2-position and a methylsulfanyl (SCH₃) substituent at the 3-position of the benzene ring. This compound may find applications in polymer stabilization, agrochemicals, or as an intermediate in organic synthesis.
Properties
Molecular Formula |
C11H16OS |
|---|---|
Molecular Weight |
196.31 g/mol |
IUPAC Name |
2-tert-butyl-3-methylsulfanylphenol |
InChI |
InChI=1S/C11H16OS/c1-11(2,3)10-8(12)6-5-7-9(10)13-4/h5-7,12H,1-4H3 |
InChI Key |
YSNBKMXYIOWINR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=C(C=CC=C1SC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Tert-butyl-3-(methylsulfanyl)phenol can be achieved through several methods. One common approach involves the alkylation of phenol with tert-butyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting tert-butylphenol is then subjected to a thiolation reaction with methylthiol in the presence of a base such as sodium hydroxide to yield 2-Tert-butyl-3-(methylsulfanyl)phenol.
Industrial Production Methods
In an industrial setting, the production of 2-Tert-butyl-3-(methylsulfanyl)phenol may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
2-Tert-butyl-3-(methylsulfanyl)phenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the methylsulfanyl group to a methyl group.
Substitution: Electrophilic aromatic substitution reactions can occur at the phenol ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like bromine or nitric acid can be used for substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Methyl-substituted phenols.
Substitution: Halogenated or nitrated phenols.
Scientific Research Applications
2-Tert-butyl-3-(methylsulfanyl)phenol has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Investigated for its potential antioxidant properties and its ability to modulate biological pathways.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of specialty chemicals and as an additive in various formulations.
Mechanism of Action
The mechanism of action of 2-Tert-butyl-3-(methylsulfanyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate oxidative stress pathways by scavenging free radicals and inhibiting oxidative enzymes. Additionally, it may interact with cellular signaling pathways to exert its biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Due to the absence of direct references to 2-tert-butyl-3-(methylsulfanyl)phenol in the provided evidence (), the comparison below is inferred from structural analogs and general principles of phenolic chemistry.
Structural Analogs and Key Differences
Physicochemical Properties
Lipophilicity: The tert-butyl group increases logP (octanol-water partition coefficient) compared to unsubstituted phenol. For example, 2-tert-butylphenol has a logP of ~3.2, whereas 3-(methylsulfanyl)phenol’s logP is ~2.5 due to the polarizable sulfur atom . 2-Tert-butyl-3-(methylsulfanyl)phenol likely exhibits intermediate lipophilicity.
Acidity: Electron-withdrawing groups (e.g., -SCH₃) decrease phenol acidity. The pKa of 3-(methylsulfanyl)phenol is ~10.2, higher than phenol (pKa ~9.9). Tert-butyl groups, being electron-donating, may slightly reduce acidity further (estimated pKa ~10.5 for the target compound).
Thermal Stability: Tert-butyl-substituted phenols (e.g., 2-tert-butylphenol) resist thermal degradation up to 200°C, making them suitable for high-temperature applications .
Limitations of Available Evidence
The comparison relies on extrapolation from structurally related compounds. For authoritative data, experimental studies (e.g., spectroscopy, thermogravimetric analysis) and peer-reviewed publications specific to the compound are required.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
